Cas no 17211-08-4 (Dimethyl (4-Bromobenzyl)phosphonate)

• Product Name: Dimethyl (4-Bromobenzyl)phosphonate
• CAS No: 17211-08-4
• MF: C₉H₁₂BrO₃P
• MW: 279.067543029785
• MDL: MFCD03411188
• CID: 122175
• PubChem ID: 2773761
• Update Time: 2025-04-18

Dimethyl (4-Bromobenzyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[(4-bromophenyl)methyl]-, dimethyl ester
• 1-bromo-4-(dimethoxyphosphorylmethyl)benzene
• DiMethyl(4-broMobenzyl)phosphonate
• dimethyl-4-bromobenzylphosphonate
• Dimethyl-p-brombenzylphosphonat
• Dimethyl(4-bromobenzyl)phosphonate, 97 % min.
• MFCD03411188
• Dimethyl 4-bromobenzylphosphonate
• 17211-08-4
• AKOS015909320
• PS-11396
• Dimethyl (4-bromobenzyl)phosphonate
• dimethyl [(4-bromophenyl)methyl]phosphonate
• DTXSID20378692
• EN300-25109671
• C9H12BrO3P
• Dimethyl (4-Bromobenzyl)phosphonate

• MDL： MFCD03411188
• Inchi： 1S/C9H12BrO3P/c1-12-14(11,13-2)7-8-3-5-9(10)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： UGQVUWCKOLSYSZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CP(=O)(OC)OC

Computed Properties

• Exact Mass: 277.97100
• Monoisotopic Mass: 277.97074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 45.34000
• LogP: 3.43500

Dimethyl (4-Bromobenzyl)phosphonate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38